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Compound of Interest

Compound Name: 5-Chlorohexanoic acid

Cat. No.: B8773844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-chlorohexanoic acid. Due to the limited availability of data for this specific compound,

information from structurally similar chemicals, such as 6-chlorohexanoic acid and other

chlorinated carboxylic acids, has been included to provide a thorough assessment of potential

hazards. All personnel handling this substance should be adequately trained in the proper

handling of potentially hazardous chemicals.

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for 5-chlorohexanoic acid
is not readily available, data from analogous compounds suggest that it should be handled as a

hazardous substance. The GHS classification for the closely related isomer, 6-chlorohexanoic

acid, indicates severe hazards.[1] Furthermore, an SDS for a similar compound, (R)-3-Amino-

5-methylhexanoic acid, identifies it as causing skin and eye irritation, as well as respiratory tract

irritation.[2] Therefore, it is prudent to assume that 5-chlorohexanoic acid poses similar or

more severe risks.

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B/2

Causes severe skin burns and

eye damage / Causes skin

irritation

Serious Eye Damage/Irritation Category 1/2A
Causes serious eye damage /

Causes serious eye irritation

Specific Target Organ Toxicity Category 3 May cause respiratory irritation

Corrosive to Metals Category 1 May be corrosive to metals

Note: This classification is inferred from structurally similar compounds and should be used as

a precautionary guideline.

Physical and Chemical Properties
Specific experimental data for the physical and chemical properties of 5-chlorohexanoic acid
are not widely published. The following table includes computed data and information for

analogous compounds.

Property Value Source

Molecular Formula C₆H₁₁ClO₂ PubChem[3]

Molecular Weight 150.60 g/mol PubChem[3]

CAS Number 112176-22-4 PubChem[3]

Appearance Assumed to be a solid or liquid -

Boiling Point Data not available -

Melting Point Data not available -

pKa (Dissociation Constant) Data available PubChem[3]

Toxicological Information
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Detailed toxicological studies on 5-chlorohexanoic acid have not been thoroughly

investigated.[2] However, based on its structure as a chlorinated carboxylic acid, it is expected

to be toxic and corrosive. The primary routes of exposure are inhalation, ingestion, and

skin/eye contact.

Toxicity Metric Value Species Route
Notes and
Source

Acute Toxicity

Data not

available for 5-

chlorohexanoic

acid.

- -

The chemical,

physical, and

toxicological

properties have

not been

thoroughly

investigated.[2]

LD50 (Lethal

Dose, 50%)
3080 mg/kg Rat Oral

For 6-

Chlorohexanoic

acid. (Analogous

compound)

Symptoms of Exposure:

Inhalation: May cause chemical burns to the respiratory tract, leading to irritation, coughing,

and shortness of breath.[4]

Skin Contact: Causes skin irritation, and potentially severe chemical burns.[1][2][4]

Eye Contact: Causes serious eye irritation or severe eye damage, with a risk of permanent

injury.[1][2][4]

Ingestion: Harmful if swallowed. May cause burns to the gastrointestinal tract.[4]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 5-chlorohexanoic acid to

minimize exposure and prevent accidents.
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Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4][5][6]

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the required PPE should be conducted before handling this

chemical. The following are minimum recommendations:

PPE Type Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[2][7]

To protect against splashes

that can cause severe eye

damage.

Hand Protection Nitrile or butyl rubber gloves.[8]

To prevent skin contact and

chemical burns. Gloves must

be inspected before use and

disposed of properly after

handling the chemical.[2]

Body Protection

A chemical-resistant laboratory

coat and, if a significant splash

risk exists, a splash apron.[5]

[7]

To protect skin and clothing

from contamination.

Respiratory Protection

An appropriate respirator (e.g.,

N95 or a full-face respirator

with acid gas cartridges) may

be necessary if working

outside a fume hood or if

dust/vapors are generated.[2]

[8]

To prevent inhalation of

irritating or corrosive vapors

and aerosols.

Handling Procedures
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Avoid all direct contact with the substance.[2]

Do not breathe dust, fumes, mist, or vapors.[2]

Wash hands thoroughly after handling.[2]

Use only in a chemical fume hood.[4]

Keep the container tightly closed when not in use.[2]

Storage Procedures
Store in a cool, dry, and well-ventilated area.[9][10]

Keep containers tightly closed.[9]

Store in a designated corrosives area.[4]

Store locked up.[2][11]

Segregate from incompatible materials such as strong bases, oxidizing agents, and reducing

agents.[9][12]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

1. Move the individual to fresh air immediately.

[2] 2. If breathing has stopped, provide artificial

respiration.[2] 3. Seek immediate medical

attention.[9]

Skin Contact

1. Immediately remove all contaminated

clothing.[11] 2. Flush the affected skin with

plenty of soap and water for at least 15 minutes.

[2][4] 3. Seek immediate medical attention.[4]

Eye Contact

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[2][4] 2. Remove contact lenses if present and

easy to do so. Continue rinsing.[2] 3. Seek

immediate medical attention.[4]

Ingestion

1. Do NOT induce vomiting.[4] 2. Rinse the

mouth with water.[2] 3. If the person is

conscious, have them drink 2-4 cupfuls of water

or milk.[4] 4. Never give anything by mouth to an

unconscious person.[2] 5. Seek immediate

medical attention.[4]

Spill and Waste Disposal Procedures
Spill Response

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE as described in Section 4.2.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable,

closed container for disposal.[4]
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For solid spills, carefully sweep up the material, avoiding dust formation, and place it in a

sealed container.[2]

Do not let the product enter drains.[2]

Waste Disposal
Dispose of waste material in accordance with all applicable local, state, and federal

regulations.

It is recommended to use a licensed professional waste disposal service.

Visual Safety Guides
The following diagrams illustrate key safety workflows and logical relationships for handling 5-
chlorohexanoic acid.
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Safe Handling Workflow for 5-Chlorohexanoic Acid

Preparation

Handling

Post-Handling

Review SDS & Assess Risks

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Work Inside Chemical Fume Hood

Proceed to Handling

Carefully Weigh/Transfer

Keep Container Tightly Closed Avoid Contact & Inhalation

Dispose of Waste Properly

Proceed to Cleanup

Decontaminate Work Area

Wash Hands Thoroughly

Store Securely

Click to download full resolution via product page

Caption: A workflow for the safe handling of 5-chlorohexanoic acid.
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First Aid Response Logic for 5-Chlorohexanoic Acid Exposure

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Flush with Water for 15+ min

Flush with Water for 15+ min
Remove Contact Lenses

Move to Fresh Air
Provide Artificial Respiration if Needed

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making workflow for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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